[2-(thiomorpholin-4-yl)pyridin-4-yl]methanamine dihydrochloride
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Overview
Description
[2-(thiomorpholin-4-yl)pyridin-4-yl]methanamine dihydrochloride: is a chemical compound with the molecular formula C10H15N3S.2ClH and a molecular weight of 282.24 g/mol .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of [2-(thiomorpholin-4-yl)pyridin-4-yl]methanamine dihydrochloride typically involves the reaction of thiomorpholine with pyridine derivatives under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent, followed by purification steps to obtain the dihydrochloride salt .
Industrial Production Methods
Industrial production of this compound may involve high-throughput modular click chemistry, which allows for the efficient synthesis of complex molecules. This method is advantageous due to its scalability and ability to produce high-purity compounds .
Chemical Reactions Analysis
Types of Reactions
[2-(thiomorpholin-4-yl)pyridin-4-yl]methanamine dihydrochloride undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., halogens). The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired product formation .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols .
Scientific Research Applications
Chemistry
In chemistry, [2-(thiomorpholin-4-yl)pyridin-4-yl]methanamine dihydrochloride is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery and development .
Biology
In biological research, this compound is used to study enzyme inhibition and protein-ligand interactions. Its ability to form stable complexes with biological molecules makes it a valuable tool for understanding biochemical pathways .
Medicine
In medicine, this compound is investigated for its potential therapeutic applications. It may serve as a lead compound for the development of new drugs targeting specific diseases .
Industry
In the industrial sector, this compound is used in the production of specialty chemicals and materials. Its versatility and reactivity make it suitable for various applications, including the manufacture of polymers and coatings .
Mechanism of Action
The mechanism of action of [2-(thiomorpholin-4-yl)pyridin-4-yl]methanamine dihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound binds to these targets, modulating their activity and influencing biochemical pathways. This interaction can lead to various biological effects, depending on the target and context .
Comparison with Similar Compounds
Similar Compounds
Similar compounds include:
- [2-(4-thiomorpholinyl)-4-pyridinyl]methanamine
- (6-(Piperidin-4-yl)pyridin-2-yl)methanamine hydrochloride
Uniqueness
What sets [2-(thiomorpholin-4-yl)pyridin-4-yl]methanamine dihydrochloride apart from similar compounds is its unique combination of a thiomorpholine ring and a pyridine moiety. This structure imparts distinct chemical and biological properties, making it a valuable compound for research and development .
Properties
CAS No. |
2060030-56-8 |
---|---|
Molecular Formula |
C10H17Cl2N3S |
Molecular Weight |
282.2 |
Purity |
95 |
Origin of Product |
United States |
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